Cas no 81733-81-5 (L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-)
![L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]- structure](https://www.kuujia.com/scimg/cas/81733-81-5x500.png)
81733-81-5 structure
Product name:L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-
L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-
- (2S)-2-[[2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]acetyl]amino]-3-(4-nitrophenyl)propanoic acid
- L-Tyrosyl-D-alanylglycyl-4-nitro-L-phenylalanine
- 81733-81-5
- DTXSID50513579
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- Inchi: InChI=1S/C23H27N5O8/c1-13(26-22(32)18(24)10-14-4-8-17(29)9-5-14)21(31)25-12-20(30)27-19(23(33)34)11-15-2-6-16(7-3-15)28(35)36/h2-9,13,18-19,29H,10-12,24H2,1H3,(H,25,31)(H,26,32)(H,27,30)(H,33,34)/t13-,18+,19+/m1/s1
- InChI Key: OKPAJLPACSHVJA-VMDGZTHMSA-N
- SMILES: CC(C(=O)NCC(=O)NC(CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)O)NC(=O)C(CC2=CC=C(C=C2)O)N
Computed Properties
- Exact Mass: 501.18596284g/mol
- Monoisotopic Mass: 501.18596284g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- Rotatable Bond Count: 11
- Complexity: 788
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 217Ų
L-Phenylalanine, 4-nitro-N-[N-(N-L-tyrosyl-D-alanyl)glycyl]- Related Literature
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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